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Compound of Interest

Compound Name: Exalamide

Cat. No.: B1206931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on research-grade exalamide, including

supplier information, purity standards, a proposed mechanism of action, and protocols for in

vitro antifungal susceptibility testing.

Research Grade Exalamide: Supplier and Purity
High-quality, research-grade exalamide is crucial for obtaining reliable and reproducible

experimental results. Below is a summary of potential suppliers and the expected purity

standards for this compound.

Table 1: Exalamide Supplier and Purity Information

Supplier Stated Purity
Analytical
Method

Catalog
Number

Availability

MOLNOVA 98% HPLC, NMR M37949 In Stock

TargetMol
For research

purposes
Not specified T4835 In Stock

MedKoo

Biosciences
Not specified Not specified 576163
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Purity Standards for Research-Grade Chemicals:

For research applications, it is recommended to use exalamide with a purity of ≥95%. This

aligns with the standards for "ACS grade" and "Reagent grade" chemicals, which are suitable

for laboratory and analytical use.[1] The purity should be verified by appropriate analytical

methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic

Resonance (NMR) spectroscopy. A Certificate of Analysis (CoA) from the supplier should be

requested to confirm the purity and identity of the compound. MOLNOVA, for instance, provides

a CoA for their exalamide product, stating a purity of 98% as determined by HPLC and NMR

data consistent with its structure.[1]

Proposed Mechanism of Action and Signaling
Pathway
While the precise molecular target of exalamide has not been definitively elucidated in publicly

available literature, its established antifungal activity suggests a likely mechanism involving the

disruption of the fungal cell membrane. A common target for antifungal drugs is the ergosterol

biosynthesis pathway, which is essential for maintaining the integrity and function of the fungal

cell membrane.

Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in

mammalian cells. Its depletion or the accumulation of toxic precursor sterols disrupts

membrane fluidity and the function of membrane-bound enzymes, ultimately leading to fungal

cell death.

Proposed Signaling Pathway: Inhibition of Ergosterol Biosynthesis

The following diagram illustrates the key steps in the ergosterol biosynthesis pathway, a

probable target for antifungal compounds like exalamide.
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Potential Inhibition by Exalamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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